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Compound of Interest

Compound Name:
cis-3-(Boc-

aminomethyl)cyclobutylamine

Cat. No.: B2943699 Get Quote

An In-Depth Technical Guide to cis-3-(Boc-aminomethyl)cyclobutylamine

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on the physical and chemical properties of cis-3-(Boc-
aminomethyl)cyclobutylamine. This bifunctional cyclobutane derivative is a valuable building

block in modern medicinal chemistry, offering a unique three-dimensional scaffold that is

increasingly sought after for the development of novel therapeutics.

Introduction: The Value of Saturated Scaffolds
In the realm of drug discovery, there is a progressive shift away from flat, aromatic structures

towards more three-dimensional, sp³-rich molecules. These complex scaffolds can provide

improved physicochemical properties, such as enhanced solubility and metabolic stability, and

can lead to more specific interactions with biological targets. cis-3-(Boc-
aminomethyl)cyclobutylamine, with its rigid cyclobutane core and orthogonally protected

diamine functionality, epitomizes this new class of molecular building blocks. Its defined

stereochemistry and versatile reactive handles make it an attractive starting point for creating

diverse chemical libraries and exploring new chemical space.[1]

Core Molecular Identity
Understanding the fundamental structural and identifying characteristics of a compound is the

first step in its effective application.
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Nomenclature and Identifiers
A consistent and accurate identification is crucial for sourcing and regulatory purposes. The

compound is most commonly known by its CAS number and IUPAC name.

Common Name: cis-3-(Boc-aminomethyl)cyclobutylamine

IUPAC Name: tert-butyl N-[(3-aminocyclobutyl)methyl]carbamate[2][3]

CAS Number: 1363381-81-0[2][3][4]

Molecular Formula: C₁₀H₂₀N₂O₂[2][3][4]

MDL Number: MFCD22394184[3]

Molecular Structure
The structure consists of a cyclobutane ring with two substituents in a cis configuration: a

primary amine (-NH₂) and a Boc-protected aminomethyl group (-CH₂NHBoc). This arrangement

provides two distinct points for chemical modification.
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Boc Deprotection Workflow

cis-3-(Boc-aminomethyl)cyclobutylamine
in Dichloromethane (DCM)

Add Trifluoroacetic Acid (TFA)
(e.g., 4M solution in DCM)

Stir at Room Temperature
(Monitor by TLC/LC-MS)

Evaporate Solvent & TFA
(Co-evaporate with Toluene)

cis-3-(Aminomethyl)cyclobutylamine
(as TFA salt)
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Drug Discovery Workflow

Library Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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